4-(3-Methoxypropyl)benzaldehyde

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 4-(3-methoxypropyl)benzaldehyde
• InChI: InChI=1S/C11H14O2/c1-13-8-2-3-10-4-6-11(9-12)7-5-10/h4-7,9H,2-3,8H2,1H3
• InChI Key: BTVQMESDVDYGAU-UHFFFAOYSA-N
• Canonical SMILES: COCCCC1=CC=C(C=C1)C=O

Description

4-(3-Methoxypropyl)benzaldehyde is a substituted benzaldehyde derivative featuring a methoxypropyl group (-O-CH₂CH₂CH₂-OCH₃) at the para position of the aromatic ring. Benzaldehyde derivatives are pivotal in organic synthesis, serving as intermediates for pharmaceuticals, agrochemicals, and fragrances. The methoxypropyl substituent confers unique electronic and steric properties, influencing reactivity and physical characteristics.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features

Key structural analogs include:

• 4-Cyclopropyl-3-methoxybenzaldehyde (CAS 1782896-38-1): A cyclopropyl group replaces the methoxypropyl chain, with an additional methoxy group at the meta position .
• 4-(Cyclopropylmethoxy)benzaldehyde : Contains a cyclopropylmethoxy (-O-CH₂-cyclopropyl) substituent .
• 4-[18F]Fluorobenzaldehyde : Fluorine-18 radiolabeled derivative used in radiopharmaceutical synthesis .
• 3-Methylbenzaldehyde : A simple alkyl-substituted benzaldehyde with a methyl group at the meta position .

Table 1: Structural and Physical Properties

Compound	Molecular Formula	Molar Mass (g/mol)	Density (g/cm³)	Boiling Point (°C)	Key Applications
4-(3-Methoxypropyl)benzaldehyde*	C₁₁H₁₄O₂	178.23†	~1.10 (predicted)	~300 (predicted)	Organic synthesis, intermediates
4-Cyclopropyl-3-methoxybenzaldehyde	C₁₁H₁₂O₂	176.21	1.151	290.4	Pharmaceutical intermediates
4-[18F]Fluorobenzaldehyde	C₇H₅F[18F]O	142.12 (non-radioactive)	N/A	N/A	Radiopharmaceutical imaging
3-Methylbenzaldehyde	C₈H₈O	120.15	1.017	199	Reference standard, flavorants

*Predicted values based on analogous compounds.
†Calculated from molecular formula.

Reactivity and Electronic Effects

• Electron-Donating Substituents : The methoxy group in 4-(3-Methoxypropyl)benzaldehyde activates the aromatic ring toward electrophilic substitution, directing incoming groups to the ortho/para positions. This contrasts with electron-withdrawing groups (e.g., -Br in 4-(Bromomethyl)benzaldehyde ), which deactivate the ring.
• Radiolabeling Potential: Unlike 4-[18F]fluorobenzaldehyde, which is used in positron emission tomography (PET) tracers , the methoxypropyl variant lacks inherent radiolabeling utility but may serve as a precursor for functionalized probes.

Research Findings and Trends

• Synthetic Efficiency : Yields for analogs like 4-[18F]fluorobenzaldehyde reach 76% in radiopharmaceutical applications , suggesting optimized protocols could be adapted for 4-(3-Methoxypropyl)benzaldehyde.
• Thermal Stability : Predicted higher boiling points for methoxypropyl derivatives (~300°C) versus methyl or cyclopropyl analogs (e.g., 199°C for 3-methylbenzaldehyde ) align with increased molecular weight and van der Waals interactions.